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Compound of Interest

Compound Name: Carbaryl

Cat. No.: B10753563 Get Quote

This guide provides comprehensive, procedural information for the safe handling and disposal

of Carbaryl, tailored for research and drug development professionals. Adherence to these

protocols is critical for minimizing exposure risks and ensuring a safe laboratory environment.

Operational Plan: Safe Handling of Carbaryl
Safe handling of Carbaryl requires strict adherence to established protocols to prevent

accidental exposure. Carbaryl is a cholinesterase inhibitor, and overexposure can lead to a

range of symptoms from nausea and blurred vision to more severe outcomes like convulsions

and respiratory failure.[1][2][3][4] Symptoms can appear rapidly following overexposure.[1][4]

1. Engineering Controls and Preparation:

Ventilation: Always handle Carbaryl in a well-ventilated area.[3] Use of general and local

exhaust ventilation is recommended to maintain exposure levels below established limits.[3]

Designated Area: Designate a specific area for handling Carbaryl.

Eyewash and Safety Shower: Ensure an eyewash station and safety shower are readily

accessible.

2. Personal Protective Equipment (PPE):

Before handling Carbaryl, it is mandatory to read all safety precautions.[3] The following

PPE should be worn at all times:
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Hand Protection: Chemical-resistant gloves are required.[3][5] Nitrile, butyl, neoprene, or

PVC gloves are suitable options.[5][6] Do not use leather or cotton gloves.[6] Before

removal, wash the outside of the gloves.[1][7]

Body Protection: Wear a long-sleeved shirt, long pants, and shoes with socks.[3][4][5] For

tasks with a higher risk of splashing, such as mixing or loading, a chemical-resistant apron

is recommended.[6] For extensive handling, a chemical protective suit should be

considered.[8][9]

Eye and Face Protection: Safety glasses with side-shields, chemical goggles, or a face

shield are necessary to prevent eye contact.[2][3][6][10]

Respiratory Protection: If there is a risk of inhaling dust or spray mist, a NIOSH or MSHA-

approved respirator is required.[3]

3. Hygiene and Post-Handling Procedures:

Avoid eating, drinking, or smoking in areas where Carbaryl is handled.[11][12]

Wash hands thoroughly with soap and water after handling and before breaks.[2][3]

Remove PPE immediately after handling the product.[3][7]

If clothing becomes contaminated, remove it immediately, wash the skin thoroughly, and

change into clean clothes.[1][5][7]

Wash contaminated PPE separately from other laundry.[3]

4. Storage:

Store Carbaryl in its original, tightly sealed container in a cool, dry, and locked area, out of

reach of children and animals.[1][3]

Prevent cross-contamination with other products, fertilizers, food, and feed.[3]

Do not store in areas where temperatures frequently exceed 100°F (38°C).[1] Carbaryl is
incompatible with strong acids, bases, and oxidizing agents.[3][13]
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Quantitative Safety Data
The following table summarizes key toxicity values for Carbaryl to provide a quantitative

perspective on its potential hazards.

Toxicity Data Species Value Reference

Acute Oral LD50 Rat 669-699 mg/kg [1][11]

Acute Dermal LD50 Rat > 4,000 mg/kg [1][11]

Inhalation LC50 Rat > 3.8 - 4.9 mg/L (4 hr) [1][3][11]

Eye Irritation Rabbit
Slight to minimal

irritation
[1][11]

Skin Irritation Rabbit Slight irritation [1]

Skin Sensitization Guinea Pig Not a sensitizer [1]

Experimental and Safety Protocols
Protocol for Accidental Spills
In the event of a Carbaryl spill, immediate and appropriate action is crucial to contain the

material and prevent exposure.

Methodology:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[13]

Ventilate: Ensure the area is well-ventilated.

Don PPE: Before cleanup, equip yourself with the appropriate PPE, including a respirator,

chemical-resistant gloves, protective clothing, and eye protection.[3]

Containment:

For Liquid Spills: Absorb the spill with an inert material such as pet litter, sand, or

absorbent pads.[1][7]
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For Solid Spills: Carefully sweep or shovel the material to avoid creating dust.[3]

Collection: Place the contained material into a suitable, sealable container for disposal.[3][7]

Decontamination: Flush the spill area with water to remove any residue.[1]

Disposal: Dispose of the contaminated materials and water as hazardous waste, following all

local, state, and federal regulations.[13]

Caution: Keep all spills and cleaning runoff out of municipal sewers and open bodies of

water.[1][7]

First Aid Protocols
Immediate first aid is critical in cases of Carbaryl exposure.

Methodology:

If Inhaled:

Move the person to fresh air immediately.[1][2][3]

If the person is not breathing, call 911 or an ambulance, then administer artificial

respiration.[1][3]

Seek immediate medical attention from a poison control center or doctor.[1][3]

If on Skin or Clothing:

Remove contaminated clothing immediately.[3][5][14]

Rinse the skin immediately with plenty of water for 15-20 minutes.[3][4]

Seek immediate medical attention.[3]

If in Eyes:

Hold the eye open and rinse slowly and gently with water for 15-20 minutes.[1][4][12][14]
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If present, remove contact lenses after the first 5 minutes, then continue rinsing.[1][3][4]

[12][14]

Seek immediate medical attention.[1][3][12]

If Swallowed:

Call a poison control center or doctor immediately for treatment advice.[1][3][12][14]

Have the person sip a glass of water if they are able to swallow.[12][14]

Do not induce vomiting unless instructed to do so by medical personnel.[12][14]

Never give anything by mouth to an unconscious person.[2][12][14]

Note to Physician: Carbaryl is an N-methyl carbamate insecticide that inhibits cholinesterase.

[1][14][15]

Disposal Plan
Proper disposal of Carbaryl and its containers is essential to prevent environmental

contamination. Carbaryl is very toxic to aquatic life.[11][12]

1. Unused Product:

Wastes resulting from the use of this product may be disposed of on-site or at an approved

waste disposal facility.[1]

Open dumping is prohibited.[1]

2. Empty Containers:

Do not reuse or refill the original container.[15]

Triple Rinse: The container should be triple-rinsed (or equivalent) promptly after emptying.

[15]

Empty the remaining contents into application equipment or a mix tank.
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Fill the container about 10-25% full with water and recap.[1][15]

Shake vigorously for 10 seconds.[15]

Pour the rinsate into the application equipment or mix tank.

Repeat this procedure two more times.

Final Disposal: Dispose of the empty, rinsed container in a sanitary landfill, by incineration, or

by other procedures approved by state and local authorities.[3]

3. Contaminated Materials:

All materials used for spill cleanup and contaminated PPE must be collected in sealed

containers and disposed of as hazardous waste according to federal, state, and local

regulations.[13]

Workflow Visualization
The following diagram illustrates the standard workflow for the safe handling and disposal of

Carbaryl in a laboratory setting.
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Decontamination
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Caption: Safe handling and disposal workflow for Carbaryl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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